Cas no 52754-04-8 (Propanoic acid, 3-(methylsulfinyl)-, ethyl ester)

• Product Name: Propanoic acid, 3-(methylsulfinyl)-, ethyl ester
• CAS No: 52754-04-8
• MF: C₆H₁₂O₃S
• MW: 164.222681045532
• CID: 358925
• PubChem ID: 14870227
• Update Time: 2025-04-19

Propanoic acid, 3-(methylsulfinyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-(methylsulfinyl)-, ethyl ester
• ethyl 3-methylsulfinylpropanoate
• AKOS010555686
• Ethyl 3-(methanesulfinyl)propanoate
• 52754-04-8
• DTXSID80564857
• SCHEMBL11779202

• Inchi： 1S/C6H12O3S/c1-3-9-6(7)4-5-10(2)8/h3-5H2,1-2H3
• InChI Key： GLQXORZKRZSYPO-UHFFFAOYSA-N
• SMILES： S(C)(CCC(=O)OCC)=O

Computed Properties

• Exact Mass: 164.05076
• Monoisotopic Mass: 164.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfoxides Sulfoxides
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfoxides